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Compound of Interest

Compound Name: AN-019

Cat. No.: B1667274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

phenylamino pyrimidine derivative, NRC-AN-019. The following procedures are based on best

practices for handling research-grade chemical compounds of this class and are intended to

ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling NRC-AN-019 to minimize

exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Tightly fitting safety goggles. A

face shield of at least 8 inches

is recommended when there is

a splash hazard.[1]

Hand Protection Chemical-Resistant Gloves

Impervious gloves, such as

nitrile rubber, inspected before

each use. Follow proper glove

removal technique to prevent

skin contact.[1][2]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against incidental contact. For

larger quantities or potential for

significant exposure, chemical-

resistant outerwear is advised.

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

engineering controls are

insufficient to maintain

exposure below acceptable

limits, or if irritation is

experienced.[1]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical for minimizing risks during the handling of

NRC-AN-019. This includes preparation, handling, and immediate post-handling procedures.
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Workflow for Safe Handling of NRC-AN-019

Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Work Area (e.g., Fume Hood)

Assemble All Necessary Equipment

Weigh Compound in Ventilated Enclosure

Proceed to Handling

Dissolve in Appropriate Solvent

Aliquot for Experimental Use

Decontaminate Work Surfaces

Proceed to Post-Handling

Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of NRC-AN-019.
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Experimental Protocols: General Handling
Procedures
The following are step-by-step guidelines for common laboratory procedures involving NRC-

AN-019.

Weighing the Compound:

Ensure the analytical balance is located inside a chemical fume hood or a ventilated balance

enclosure.

Don all required PPE as specified in the table above.

Use anti-static weighing paper or a suitable container to weigh the desired amount of NRC-

AN-019.

Carefully transfer the weighed compound to a labeled container for dissolution or storage.

Clean the balance and surrounding area of any residual powder.

Solution Preparation:

All solution preparation should be performed in a certified chemical fume hood.

Add the appropriate solvent to the vessel containing the weighed NRC-AN-019.

Cap the vessel and mix by vortexing or sonicating until the compound is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of NRC-AN-019 and associated contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Solid Waste: Unused or expired NRC-AN-019 powder, as well as contaminated items such

as gloves, weighing paper, and pipette tips, should be collected in a designated, sealed, and

clearly labeled hazardous waste container.[1]

Liquid Waste: Solutions containing NRC-AN-019 should be collected in a separate, sealed,

and labeled hazardous liquid waste container. Do not mix with other solvent waste streams

unless permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Needles and syringes used to handle NRC-AN-019 solutions must be

disposed of in a designated sharps container.

Disposal Procedure:

Place all contaminated solid waste into a plastic bag within the designated solid hazardous

waste container.

Carefully pour liquid waste into the designated liquid hazardous waste container, avoiding

splashes.

Once the waste containers are full, seal them securely.

Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal contractor.[1]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

First Aid Measures:
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Exposure Route Action

Inhalation

Move the affected person to fresh air. If

breathing is difficult, seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[2]

Spill Response:

Evacuate the immediate area and restrict access.

Ensure the area is well-ventilated.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite

or sand.[1]

Carefully sweep or scoop up the absorbed material and place it into a sealed, labeled

hazardous waste container.[1]

Decontaminate the spill area with a suitable cleaning agent, followed by soap and water.[1]

Dispose of all contaminated materials as hazardous waste.[1]

This safety information is provided as a general guide. Always consult your institution's specific

safety protocols and the relevant Safety Data Sheet (SDS) for the chemicals you are handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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